2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-propan-2-yloxyethyl)acetamide
• InChI: InChI=1S/C18H26FN3O3/c1-13(2)25-10-8-20-17(23)11-16-18(24)21-7-9-22(16)12-14-5-3-4-6-15(14)19/h3-6,13,16H,7-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: KUBCMJFDAYVRKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCNC(=O)CC1C(=O)NCCN1CC2=CC=CC=C2F
• Molecular Formula: C18H26FN3O3
• Molecular Weight: 351.4 g/mol

Description

2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide, also known as FPA-124, is a novel small molecule that has been developed for the treatment of neurological disorders. This compound is a highly selective and potent inhibitor of the enzyme glycogen synthase kinase-3 (GSK-3), which plays a crucial role in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The primary mechanism of action of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide is the inhibition of GSK-3 activity, which leads to the activation of various downstream signaling pathways, including the Wnt/β-catenin pathway. This results in the modulation of various cellular processes, such as synaptic plasticity, neurogenesis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. It has been demonstrated to reduce the levels of β-amyloid and tau proteins, which are associated with Alzheimer's disease. Additionally, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide is its high selectivity and potency for GSK-3 inhibition, which makes it an ideal tool for studying the role of GSK-3 in various cellular processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it challenging to use in some experimental settings.

Future Directions

Several future directions for research on 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide have been proposed. One area of interest is the potential therapeutic applications of this compound in other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on synaptic plasticity and neurogenesis. Finally, the development of more soluble analogs of this compound could improve its utility as a research tool for studying GSK-3 function.

Synthesis Methods

The synthesis of 2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide involves the condensation of 2-fluorobenzylamine with 2-isopropoxyethyl chloroacetate, followed by the reaction with N-benzyloxycarbonyl-piperazine and subsequent deprotection of the benzyl group. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

2-[1-(2-fluorobenzyl)-3-oxo-2-piperazinyl]-N-(2-isopropoxyethyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders, such as Alzheimer's disease, bipolar disorder, and schizophrenia. In preclinical studies, this compound has been shown to improve cognitive function, reduce neuroinflammation, and enhance neurogenesis in animal models of these diseases.